Cas no 2228184-72-1 (2,2-dimethyl-3-(2-methylbut-3-yn-2-yl)thiolane)

• Product Name: 2,2-dimethyl-3-(2-methylbut-3-yn-2-yl)thiolane
• CAS No: 2228184-72-1
• MF: C₁₁H₁₈S
• MW: 182.325622081757
• CID: 6370932
• PubChem ID: 165685571
• Update Time: 2025-05-21

2,2-dimethyl-3-(2-methylbut-3-yn-2-yl)thiolane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylbut-3-yn-2-yl)thiolane
• EN300-1726689
• 2228184-72-1

• Inchi： 1S/C11H18S/c1-6-10(2,3)9-7-8-12-11(9,4)5/h1,9H,7-8H2,2-5H3
• InChI Key： QAVKPZUPLXXATK-UHFFFAOYSA-N
• SMILES： S1CCC(C(C#C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 182.11292175g/mol
• Monoisotopic Mass: 182.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Additional information on 2,2-dimethyl-3-(2-methylbut-3-yn-2-yl)thiolane

Compound CAS No. 2228184-72-1: 2,2-Dimethyl-3-(2-Methylbut-3-Yn-2-Yl)Thiolane

The compound CAS No. 2228184-72-1, also known as 2,2-Dimethyl-3-(2-Methylbut-3-Yn-2-Yl)Thiolane, is a unique organic sulfur-containing compound that has garnered attention in recent years due to its versatile chemical properties and potential applications in various fields. This compound belongs to the thiolane family, which is a five-membered ring consisting of four carbon atoms and one sulfur atom. The structure of this compound is characterized by the presence of a thiolane ring with specific substituents, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 2,2-Dimethyl-3-(2-Methylbut-3-Yn-2-Yl)Thiolane is intriguing. The thiolane ring is substituted at the 3-position with a 2-methylbutynyl group, which introduces an alkyne functionality into the molecule. This combination of a cyclic sulfur-containing structure and an alkyne group provides the compound with unique electronic and steric properties. Recent studies have highlighted the potential of such structures in catalytic processes, particularly in transition metal-catalyzed reactions, where the sulfur atom can act as a coordinating ligand.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed efficient methods to synthesize thiolane derivatives, including this specific compound, using various starting materials and reaction conditions. For instance, recent advancements in organocopper chemistry have enabled the construction of thiolane rings through cyclization reactions involving thiols and alkynes. These methods not only enhance the accessibility of such compounds but also pave the way for their use in more complex molecular architectures.

The application of thiolane derivatives in materials science has been another area of significant interest. Due to their unique electronic properties, these compounds have been explored as components in advanced materials such as conductive polymers and coordination polymers. For example, studies have shown that incorporating thiolane moieties into polymer backbones can enhance their electrical conductivity and mechanical stability. This makes them promising candidates for use in flexible electronics and energy storage devices.

In addition to its structural and functional properties, the synthesis and characterization of CAS No. 2228184-72-1 have contributed to our understanding of sulfur-containing heterocycles. Recent research has focused on elucidating the stereochemical outcomes of various synthetic pathways leading to this compound. Such studies are crucial for optimizing production processes and ensuring high yields of pure compounds.

The biological activity of this compound has also been a subject of investigation. Initial studies suggest that certain thiolane derivatives may exhibit bioactivity against specific targets, making them potential leads for drug discovery efforts. However, further research is needed to fully understand their pharmacokinetic properties and safety profiles.

In conclusion, CAS No. 2228184-72-1 (2,2-Dimethyl-3-(2-Methylbut-3-Yn-2-Yl)Thiolane) represents a fascinating example of how modern organic chemistry continues to expand our toolkit for designing novel molecules with tailored properties. Its unique structure, versatile synthesis methods, and potential applications across multiple disciplines underscore its importance in contemporary chemical research.